2-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C14H17N3O4/c1-14(2)12(19)17(13(20)16-14)8-11(18)15-9-6-4-5-7-10(9)21-3/h4-7H,8H2,1-3H3,(H,15,18)(H,16,20)
• InChI Key: JXKRVKIOCVUKSK-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1)CC(=O)NC2=CC=CC=C2OC)C
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol

Description

2-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-N-(2-methoxyphenyl)acetamide, commonly known as DMDM hydantoin, is a water-soluble organic compound that is widely used in the cosmetic and personal care industry as a preservative. It is a white crystalline powder that is odorless and has a mild taste. DMDM hydantoin is a formaldehyde-releasing agent and is used to prevent the growth of bacteria, fungi, and other microorganisms in various products.

Mechanism of Action

DMDM hydantoin releases formaldehyde when it comes in contact with water. Formaldehyde is a highly reactive molecule that can crosslink with proteins and nucleic acids, thereby inhibiting microbial growth. DMDM hydantoin also disrupts the cell membrane of microorganisms, leading to their death.
Biochemical and Physiological Effects
DMDM hydantoin has been shown to have low toxicity and is considered safe for use in cosmetic and personal care products. However, some studies have reported that formaldehyde released from DMDM hydantoin can cause skin irritation and allergic reactions in some individuals.

Advantages and Limitations for Lab Experiments

DMDM hydantoin is a widely used preservative in the cosmetic and personal care industry due to its broad-spectrum antimicrobial activity and low toxicity. However, its use in lab experiments may be limited due to the release of formaldehyde, which can interfere with certain assays and tests.

Future Directions

1. Development of new preservatives with improved safety and efficacy profiles.
2. Investigation of the effects of DMDM hydantoin on the skin microbiome.
3. Study of the potential health effects of exposure to formaldehyde released from DMDM hydantoin.
4. Development of new analytical methods for the detection and quantification of DMDM hydantoin and formaldehyde in various products.
5. Investigation of the environmental impact of DMDM hydantoin and formaldehyde released from it.

Scientific Research Applications

DMDM hydantoin has been extensively studied for its antimicrobial properties and its use as a preservative in various products. It has been used in the development of new cosmetic and personal care products, such as shampoos, conditioners, lotions, and creams, to prevent microbial growth and prolong their shelf life.